Cas no 376348-67-3 (N-[exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methyl-propanamide)

N-[exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methyl-propanamide is a structurally complex organic compound featuring an 8-azabicyclo[3.2.1]octane core modified with a benzyl group at the 8-position and a 2-methylpropanamide substituent at the 3-position. The exo-configuration of the amide group ensures stereochemical specificity, which may be critical for its biological or chemical applications. This compound is of interest in medicinal chemistry due to its rigid bicyclic scaffold, which can enhance binding affinity and selectivity in receptor interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of pharmacologically active molecules. The presence of both lipophilic (benzyl) and polar (amide) moieties contributes to balanced physicochemical properties.

N-[exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methyl-propanamide structure

376348-67-3 structure

Product Name:N-[exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methyl-propanamide

CAS No:376348-67-3

MF:C₁₈H₂₆N₂O

MW:286.411844730377

MDL:MFCD16657117

CID:67930

PubChem ID:11358140

Update Time:2025-06-07

N-[exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methyl-propanamide Chemical and Physical Properties

Names and Identifiers

- N-(8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl-exo)-2-methylpropanamide
- N-((1R,3s,5S)-8-Benzyl-8-azabicyclo[3.2.1]octan-3-yl)isobutyramide
- N-[(1S,5R)-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methylpropanamide
- N-[exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methyl-propanamide
- 2-Methyl-N-[(3-endo)-8-(phenylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]propanamide
- CS-0078636
- 2-Methyl-N-[(3-exo)-8-(phenylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]propanamide
- Propanamide, 2-methyl-N-[(3-exo)-8-(phenylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]-
- 376348-67-3
- DTXSID701138942
- MFCD16657117
- 82P8FGU668
- 9XXZ53Z6T8
- DTXSID401141974
- SCHEMBL13915687
- AS-71839
- Propanamide, 2-methyl-N-[(3-endo)-8-(phenylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]-
- AKOS025396691
- 858651-21-5
- AKOS015998976
- N-[(1R,3S,5S)-8-BENZYL-8-AZABICYCLO[3.2.1]OCTAN-3-YL]-2-METHYLPROPANAMIDE
- N-[(1R,5S)-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methylpropanamide
- exo-N-(8-Benzyl-8-azabicyclo[3.2.1]octan-3-yl)isobutyramide
- MDL： MFCD16657117
- Inchi： 1S/C18H26N2O/c1-13(2)18(21)19-15-10-16-8-9-17(11-15)20(16)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,19,21)/t15?,16-,17+
- InChI Key： ABOGULQHPLDMLL-ALOPSCKCSA-N
- SMILES： O=C(C(C)C)NC1C[C@H]2CC[C@@H](C1)N2CC1C=CC=CC=1

Computed Properties

Exact Mass: 286.20500
Monoisotopic Mass: 286.204513457g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 32.3Å²

Experimental Properties

PSA: 32.34000
LogP: 3.28300

N-[exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-yl]-2-methyl-propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019139604-250mg	N-((1R,3s,5S)-8-Benzyl-8-azabicyclo[3.2.1]octan-3-yl)isobutyramide	376348-67-3	95%	250mg	$332.20	2023-09-02
Alichem	A019139604-1g	N-((1R,3s,5S)-8-Benzyl-8-azabicyclo[3.2.1]octan-3-yl)isobutyramide	376348-67-3	95%	1g	$644.48	2023-09-02
Chemenu	CM201335-1g	N-((1R,3s,5S)-8-Benzyl-8-azabicyclo[3.2.1]octan-3-yl)isobutyramide	376348-67-3	95%	1g	$706	2021-08-05
TRC	B230770-10mg	N-(8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl-exo)-2-methylpropanamide	376348-67-3		10mg	$ 144.00	2023-04-18
TRC	B230770-25mg	N-(8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl-exo)-2-methylpropanamide	376348-67-3		25mg	$ 178.00	2023-04-18
TRC	B230770-50mg	N-(8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl-exo)-2-methylpropanamide	376348-67-3		50mg	$ 339.00	2023-04-18
TRC	B230770-100mg	N-(8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl-exo)-2-methylpropanamide	376348-67-3		100mg	$ 643.00	2023-04-18
TRC	B230770-250mg	N-(8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl-exo)-2-methylpropanamide	376348-67-3		250mg	$ 1418.00	2023-04-18
abcr	AB336365-1 g	N-(8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl-exo)-2-methylpropanamide; .	376348-67-3		1g	€159.00	2022-08-31
Chemenu	CM201335-1g	N-((1R,3s,5S)-8-Benzyl-8-azabicyclo[3.2.1]octan-3-yl)isobutyramide	376348-67-3	95%	1g	$221	2024-07-17